2-((2-Methylpiperidin-1-yl)sulfonyl)ethanamine
CAS No.:
Cat. No.: VC20137163
Molecular Formula: C8H18N2O2S
Molecular Weight: 206.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C8H18N2O2S |
|---|---|
| Molecular Weight | 206.31 g/mol |
| IUPAC Name | 2-(2-methylpiperidin-1-yl)sulfonylethanamine |
| Standard InChI | InChI=1S/C8H18N2O2S/c1-8-4-2-3-6-10(8)13(11,12)7-5-9/h8H,2-7,9H2,1H3 |
| Standard InChI Key | IRFWRGQABNUXHB-UHFFFAOYSA-N |
| Canonical SMILES | CC1CCCCN1S(=O)(=O)CCN |
Introduction
2-((2-Methylpiperidin-1-yl)sulfonyl)ethanamine is a chemical compound that has garnered attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound combines a piperidine ring with a sulfonyl group, which contributes to its reactivity and potential interactions with biological targets.
Synthesis Methods
The synthesis of 2-((2-Methylpiperidin-1-yl)sulfonyl)ethanamine typically involves several steps, including the reaction of sulfonyl chloride with ethanamine. The specific conditions and starting materials may vary depending on the desired purity and availability of reagents.
Comparison with Similar Compounds
| Compound Name | Structure | Unique Features |
|---|---|---|
| 2-(2-Methylpiperidin-1-yl)ethanamine | Base structure with an amine group | Lack of sulfonyl group |
| Ethyl 3-(4-(2-methylpiperidin-1-yl)sulfonyl)benzamido)benzofuran-2-carboxylate | Contains benzofuran core; potential for diverse interactions | More complex structure with benzofuran |
| Bis(2-chloroethyl)amine | Known for its use in chemotherapy; nitrogen mustard agent | Chemotherapeutic applications, lacks piperidine ring |
| 2-Chloroethylamine | Used as a derivatizing reagent; simpler structure | Versatile in synthetic organic chemistry, lacks sulfonyl group |
Safety and Handling
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